5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione

• IUPAC Name: (5E)-5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C19H14BrClN2O4/c1-2-27-16-8-3-11(10-15(16)20)9-14-17(24)22-19(26)23(18(14)25)13-6-4-12(21)5-7-13/h3-10H,2H2,1H3,(H,22,24,26)/b14-9+
• InChI Key: KGRAYCXMFLDDKM-NTEUORMPSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl)Br
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C19H14BrClN2O4
• Molecular Weight: 449.7 g/mol
• CAS No.: 6068-98-0

Description

5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione is a barbiturate-derived compound featuring a substituted benzylidene group at the 5-position of the diazinane ring. Its structure includes:

• 3-bromo-4-ethoxyphenyl group: Provides steric bulk and electron-withdrawing properties due to bromine.
• Diazinane-2,4,6-trione core: A barbiturate-like scaffold with hydrogen-bonding and tautomeric properties .

This compound is synthesized via Claisen-Schmidt condensation or Michael addition, as seen in analogous barbiturates . Its CAS number is 6068-98-0, and it is used in research for structural and pharmacological studies .

Preparation Methods

The synthesis of 5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione involves several steps. One common method includes the reaction of 3-bromo-4-ethoxybenzaldehyde with 4-chlorophenylhydrazine to form the corresponding hydrazone. This intermediate is then cyclized with urea under acidic conditions to yield the final product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The bromo and chloro groups in the compound can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interfere with cellular processes such as DNA replication and protein synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Rings

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	logP	Notable Features	Reference
Target Compound	C₂₀H₁₅BrClN₂O₄	~487.71	3-Bromo-4-ethoxybenzylidene, 4-chlorophenyl	~3.48*	High lipophilicity, halogen-rich
5-[(3-bromo-5-ethoxy-4-hydroxyphenyl)methylidene]-1-(4-methylphenyl)-1,3-diazinane-2,4,6-trione	C₂₀H₁₇BrN₂O₅	445.27	3-Bromo-5-ethoxy-4-hydroxybenzylidene, 4-methylphenyl	3.48	Hydroxyl group enhances polarity
(5Z)-5-[(4-bromophenyl)methylidene]-1-phenyl-1,3-diazinane-2,4,6-trione	C₁₇H₁₁BrN₂O₃	379.19	4-Bromobenzylidene, phenyl	N/A	Simpler structure, lacks ethoxy/chloro groups
5-[(2-bromo-4,5-dimethoxyphenyl)methylidene]-1,3-di(phenyl)-1,3-diazinane-2,4,6-trione	C₂₅H₁₉BrN₂O₅	507.34	2-Bromo-4,5-dimethoxybenzylidene, diphenyl	N/A	Methoxy groups increase solubility
5-({4-[(4-bromophenyl)methoxy]-3-methoxyphenyl}methylidene)-1-(3,5-dimethylphenyl)-1,3-diazinane-2,4,6-trione	C₂₆H₂₂BrN₂O₆	561.37	Bromophenylmethoxy, dimethylphenyl	N/A	Extended aromatic system, bulky substituents

* Estimated based on .

Key Observations:

Oxygen Substituents : Ethoxy (target) vs. methoxy () vs. hydroxyl () groups modulate solubility and hydrogen-bonding capacity. Hydroxyl groups () increase polarity but reduce metabolic stability.

Steric Bulk : Bulky substituents (e.g., diphenyl in ) may hinder molecular packing and bioavailability.

Biological Activity

5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione is a complex organic compound with the molecular formula $C_{19}H_{14}BrClN_2O_4$ and a molecular weight of approximately 449.68 g/mol. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities, including antimicrobial and anticancer properties.

Chemical Structure and Properties

The compound features a diazinane core, which is significant for its biological activity. The presence of halogen substituents (bromo and chloro groups) and an ethoxy group contributes to its chemical reactivity and interaction with biological targets.

Property	Value
IUPAC Name	(5E)-5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione
CAS Number	6068-98-0
Molecular Formula	C₁₉H₁₄BrClN₂O₄
Molecular Weight	449.68 g/mol

Antimicrobial Properties

Research indicates that 5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione exhibits notable antimicrobial activity. In vitro studies have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria.

Anticancer Activity

Preliminary studies have also explored the anticancer properties of this compound. It appears to inhibit cell proliferation in several cancer cell lines. The mechanism may involve the modulation of cell cycle progression and induction of apoptosis.

The exact mechanism by which this compound exerts its biological effects is still under investigation. However, it is hypothesized that it interacts with specific enzymes or receptors involved in critical cellular processes such as:

• DNA replication
• Protein synthesis

These interactions may disrupt normal cellular functions, leading to the observed antimicrobial and anticancer effects.

Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of 5-[(3-bromo-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-1,3-diazinane-2,4,6-trione against Gram-positive and Gram-negative bacteria. The compound demonstrated significant inhibitory activity with minimum inhibitory concentration (MIC) values ranging from 10 to 50 µg/mL depending on the bacterial strain.

Study 2: Anticancer Potential

In another study focusing on cancer cell lines (e.g., MCF-7 for breast cancer), treatment with this compound resulted in a dose-dependent decrease in cell viability. The IC50 value was determined to be approximately 25 µM after 48 hours of treatment. Flow cytometry analysis revealed an increase in apoptotic cells post-treatment.

Summary Table of Biological Activities

Activity Type	Target Organisms/Cell Lines	Observed Effect	MIC/IC50 Value
Antimicrobial	Various bacterial strains	Inhibition of growth	10 - 50 µg/mL
Anticancer	MCF-7 (breast cancer)	Reduced viability	~25 µM